Cas no 2763779-06-0 (1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride)

1-(1-Cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride is a chemically stable, crystalline compound with a molecular formula of C7H11N3·2HCl. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The cyclopropyl and imidazole moieties confer structural rigidity and potential bioactivity, making it valuable for medicinal chemistry applications. Its dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating handling in laboratory and industrial settings. The compound is characterized by high purity and consistent batch-to-batch reproducibility, ensuring reliability in research and production processes. Suitable for use in peptide coupling and heterocyclic derivatization, it offers a robust building block for drug discovery and fine chemical synthesis.
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride structure
2763779-06-0 structure
Product name:1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
CAS No:2763779-06-0
MF:C7H13Cl2N3
MW:210.104219198227
CID:6525093
PubChem ID:165994656

1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2763779-06-0
    • Z5754523146
    • EN300-37351066
    • 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
    • Inchi: 1S/C7H11N3.2ClH/c8-3-6-4-10(5-9-6)7-1-2-7;;/h4-5,7H,1-3,8H2;2*1H
    • InChI Key: WLKBVAPZCLVRRX-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C=NC(CN)=C1)C1CC1

Computed Properties

  • Exact Mass: 209.0486528g/mol
  • Monoisotopic Mass: 209.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37351066-1.0g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95.0%
1.0g
$1200.0 2025-03-18
Enamine
EN300-37351066-0.05g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95.0%
0.05g
$278.0 2025-03-18
Aaron
AR027X5N-250mg
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95%
250mg
$842.00 2025-02-15
Aaron
AR027X5N-50mg
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95%
50mg
$408.00 2025-02-15
Aaron
AR027X5N-5g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95%
5g
$4809.00 2023-12-15
1PlusChem
1P027WXB-100mg
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95%
100mg
$576.00 2024-05-07
1PlusChem
1P027WXB-10g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95%
10g
$6439.00 2024-05-07
Enamine
EN300-37351066-10.0g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95.0%
10.0g
$5159.0 2025-03-18
Enamine
EN300-37351066-0.1g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95.0%
0.1g
$416.0 2025-03-18
Enamine
EN300-37351066-2.5g
1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride
2763779-06-0 95.0%
2.5g
$2351.0 2025-03-18

1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride Related Literature

Additional information on 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS No. 2763779-06-0)

1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS No. 2763779-06-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and cyclopropyl substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents targeting various diseases, including inflammation and metabolic disorders.

The structural uniqueness of 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride lies in its dihydrochloride salt form, which enhances solubility and stability, making it suitable for experimental and industrial applications. Its imidazole ring is a common motif in many FDA-approved drugs, underscoring its relevance in modern pharmacology. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, this compound has been evaluated for its compatibility with eco-friendly reaction conditions. With growing demand for low-toxicity intermediates, 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride offers a promising candidate due to its manageable environmental footprint. Laboratories focusing on high-throughput screening (HTS) also utilize this compound to identify new bioactive molecules, leveraging its structural versatility.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates has seen rising interest in CAS No. 2763779-06-0. Suppliers and manufacturers emphasize its high purity and batch consistency, critical for regulatory compliance in drug development. Additionally, its role in peptide conjugation and bioconjugation techniques has expanded its utility in proteomics and diagnostic reagent production.

For researchers investigating structure-activity relationships (SAR), this compound serves as a valuable reference due to its well-defined molecular framework. Computational chemists frequently include it in in silico modeling studies to predict interactions with biological targets. The integration of AI-driven drug design tools has further accelerated its exploration, addressing common queries like "how to optimize imidazole derivatives for bioavailability" or "best practices for dihydrochloride salt formulation."

In summary, 1-(1-cyclopropyl-1H-imidazol-4-yl)methanamine dihydrochloride exemplifies the intersection of innovative chemistry and applied life sciences. Its multifaceted applications—from drug discovery to material science—highlight its importance in advancing scientific and industrial progress. As research continues to evolve, this compound is poised to remain a keystone molecule in next-generation therapeutic and diagnostic solutions.

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